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Compound of Interest

Compound Name: 2-cyano-N,N-diethylacetamide

Cat. No.: B141909

In-Depth Technical Guide: 2-cyano-N,N-
diethylacetamide

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 2-cyano-N,N-diethylacetamide, tailored for researchers, scientists, and professionals in
drug development.

Physicochemical Data

The molecular formula and molecular weight are critical parameters in chemical synthesis and
analysis. The accepted values for 2-cyano-N,N-diethylacetamide are summarized below.

Parameter Value

Molecular Formula C7H12N20[1][2][3]1[4][5]

Molecular Weight 140.18 g/mol [2][3][5]

Exact Mass 140.094963011 g/mol [1][3]

Appearance Colorless to pale yellow liquid or oil[2][4][6]
CAS Number 26391-06-0[1][2]

Experimental Protocols
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Detailed experimental protocols for the synthesis of 2-cyano-N,N-diethylacetamide can be
found in various chemical literature. A representative synthesis involves the reaction of ethyl
cyanoacetate with diethylamine.

Synthesis of 2-cyano-N,N-diethylacetamide:

A common laboratory-scale synthesis involves the amidation of ethyl cyanoacetate. In a typical
procedure, ethyl cyanoacetate is reacted with an excess of diethylamine, often in the presence
of a suitable solvent and sometimes with heating to drive the reaction to completion. The
reaction progress is monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC). Upon completion, the excess diethylamine and solvent are removed
under reduced pressure. The resulting crude product is then purified, commonly by vacuum
distillation, to yield pure 2-cyano-N,N-diethylacetamide.

Note: This is a generalized protocol. Specific reaction conditions, including stoichiometry,
temperature, and purification methods, may vary and should be optimized for the desired scale
and purity.

Logical Relationships

The following diagram illustrates the relationship between the chemical name, its constituent
elements, and its calculated molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

